4-(2-chlorobenzyl)-1-(3-chlorophenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 4-(3-chlorophenyl)-1-[(2-chlorophenyl)methyl]-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C19H18Cl2N2O3S/c20-14-5-3-6-15(8-14)23-18-12-27(25,26)11-17(18)22(10-19(23)24)9-13-4-1-2-7-16(13)21/h1-8,17-18H,9-12H2
• InChI Key: NEDIGZPLYXDZPV-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)N(C(=O)CN2CC3=CC=CC=C3Cl)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H18Cl2N2O3S
• Molecular Weight: 425.3 g/mol
• CAS No.: 1040692-43-0

Description

4-(2-chlorobenzyl)-1-(3-chlorophenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C19H18Cl2N2O3S and its molecular weight is 425.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with similar structural elements often focuses on their synthesis and the detailed examination of their molecular structure. For instance, the study by Shen et al. (2010) on a compound with fused thiophene and pyran rings highlights the methodology for synthesizing complex organic molecules with potential applications in material science and pharmaceuticals. The crystal structure analysis provides insights into the molecule's conformation and the intermolecular interactions that could influence its physical and chemical properties (Shen, Feng, Yang, Wang, & Yao, 2010).

Electrocatalytic Applications

Compounds incorporating elements of the structure might also find use in catalysis. A study by Khazaei et al. (2015) discusses the use of a related sulfur-nitrogen heterocyclic compound as an efficient and homogeneous catalyst for the synthesis of derivatives under aqueous conditions, which aligns with principles of green chemistry. Such catalysts are critical for developing more sustainable chemical reactions, with implications across organic synthesis and industrial chemistry (Khazaei, Zolfigol, Karimitabar, Nikokar, & Moosavi‐Zare, 2015).

Material Science and Electronics

Exploring the electronic and optical properties of compounds with related structural motifs can reveal potential applications in material science, particularly in organic electronics and photovoltaics. The study of dielectric properties of derivatives, as reported by Zeyada et al. (2016), contributes to understanding how structural variations influence electronic conduction and can guide the design of materials for specific electronic applications (Zeyada, El-Taweel, El-Nahass, & El-Shabaan, 2016).